Cas no 21623-11-0 (2-Buten-1-ol,3-methyl-4-(1H-purin-6-ylamino)-, (2E)- (9CI))

• Product Name: 2-Buten-1-ol,3-methyl-4-(1H-purin-6-ylamino)-, (2E)- (9CI)
• CAS No: 21623-11-0
• MF: C₁₀H₁₃N₅O
• MW: 219.243120908737
• CID: 250048
• PubChem ID: 6449991
• Update Time: 2025-04-19

2-Buten-1-ol,3-methyl-4-(1H-purin-6-ylamino)-, (2E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol,3-methyl-4-(1H-purin-6-ylamino)-, (2E)- (9CI)
• (E)-3-methyl-4-(7H-purin-6-ylamino)but-2-en-1-ol
• 2-Buten-1-ol, 3-methyl-4-(1H-purin-6-ylamino)-, (E)-
• starbld0001259
• Isozeatin
• E-Isozeatin
• (E)-4-((1H-Purin-6-yl)amino)-3-methylbut-2-en-1-ol
• 21623-11-0

• Inchi： 1S/C10H13N5O/c1-7(2-3-16)4-11-9-8-10(13-5-12-8)15-6-14-9/h2,5-6,16H,3-4H2,1H3,(H2,11,12,13,14,15)/b7-2+
• InChI Key： GPKGHQSZBVRAPF-FARCUNLSSA-N
• SMILES： OC/C=C(\C)/CNC1=C2C(=NC=N1)N=CN2

Computed Properties

• Exact Mass: 219.11201
• Monoisotopic Mass: 219.11201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7
• XLogP3: 0.7

Experimental Properties

• Density: 1.388
• Boiling Point: 583.9°Cat760mmHg
• Flash Point: 306.9°C